Cas no 1985-97-3 ((1-ETHYL-1-METHYLPROPYL)BENZENE)

• Product Name: (1-ETHYL-1-METHYLPROPYL)BENZENE
• CAS No: 1985-97-3
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD22055361
• CID: 1005984
• PubChem ID: 583611
• Update Time: 2025-06-13

(1-ETHYL-1-METHYLPROPYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• (1-ETHYL-1-METHYLPROPYL)BENZENE
• 1-Ethyl-1-methylpropylbenzene
• (1-Ethyl-1-methylpropyl)benzene.
• 3-methylpentan-3-ylbenzene
• (1-ethyl-1-methyl-propyl)-benzene
• 1-(3-methylpentan-3-yl)benzene
• Benzene, (1-ethyl-1-methylpropyl)-
• AB90786
• DTXSID20342651
• 1985-97-3
• (3-methylpentan-3-yl)benzene

• MDL： MFCD22055361
• Inchi： 1S/C12H18/c1-4-12(3,5-2)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3
• InChI Key： HZZKTLLPQSFICU-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 162.14094
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8773
• Melting Point: -25.43°C (estimate)
• Boiling Point: 205°C
• Refractive Index: 1.4972
• PSA: 0

Additional information on (1-ETHYL-1-METHYLPROPYL)BENZENE

Comprehensive Guide to (1-ETHYL-1-METHYLPROPYL)BENZENE (CAS No. 1985-97-3): Properties, Applications, and Industry Insights

(1-ETHYL-1-METHYLPROPYL)BENZENE (CAS No. 1985-97-3) is a specialized organic compound belonging to the alkylbenzene family. Its unique molecular structure, featuring a branched alkyl chain attached to a benzene ring, makes it valuable in various industrial and research applications. This guide explores its chemical properties, synthesis methods, and emerging uses in sectors like flavor & fragrance, pharmaceutical intermediates, and material science.

In recent years, the demand for high-purity alkylbenzenes like (1-ETHYL-1-METHYLPROPYL)BENZENE has surged due to their role in green chemistry initiatives. Researchers are investigating its potential as a bio-based solvent alternative, aligning with global trends toward sustainable chemicals. The compound's low toxicity profile and excellent solvency power make it a candidate for replacing traditional volatile organic compounds (VOCs) in coatings and adhesives.

The synthesis of CAS 1985-97-3 typically involves Friedel-Crafts alkylation, where benzene reacts with 2-methyl-2-pentene in the presence of a Lewis acid catalyst. Advanced purification techniques like molecular distillation ensure the final product meets the stringent ≥99% purity standards required for electronic-grade applications. Recent patents highlight its use in liquid crystal formulations for next-generation displays, where its low viscosity and thermal stability are critical performance factors.

From an analytical perspective, (1-ETHYL-1-METHYLPROPYL)BENZENE is characterized by GC-MS (retention time: 8.2 min on DB-5 column) and NMR spectroscopy (distinct peaks at δ 7.2 ppm for aromatic protons). Its physical properties include a boiling point of 210-215°C and a density of 0.86 g/cm³ at 20°C. These parameters are crucial for formulators developing high-temperature lubricants or heat transfer fluids, where users frequently search for thermally stable hydrocarbon fluids.

The fragrance industry utilizes CAS 1985-97-3 as a fixative agent due to its slow evaporation rate and mild woody aroma. Perfumers often combine it with sandalwood derivatives or amber accord ingredients – keywords that trend in cosmetic chemistry forums. Regulatory compliance documents confirm its approval under IFRA standards for use in consumer products, addressing a common concern among cosmetic manufacturers about ingredient safety.

Emerging research explores the compound's potential in organic electronics. Its electron-donating alkyl groups show promise in modifying the hole-transport properties of conductive polymers, a hot topic in flexible electronics research. This application aligns with frequent searches for "benzene derivatives in OLEDs" across scientific databases, indicating strong industry interest.

Storage and handling recommendations for (1-ETHYL-1-METHYLPROPYL)BENZENE emphasize nitrogen blanketing to prevent oxidation and the use of stainless steel containers. Technical datasheets typically specify 24-month stability when stored below 30°C in amber glass – information highly valued by procurement specialists comparing shelf-stable aromatic compounds.

Environmental studies demonstrate that CAS 1985-97-3 undergoes 90% biodegradation within 28 days under OECD 301B test conditions. This eco-toxicity data responds to growing market demand for environmentally benign aromatics, particularly in European markets where REACH compliance dominates chemical procurement decisions.

For quality assurance, leading manufacturers employ HPLC-UV methods to detect impurities at ≤0.1% levels. The compound's refractive index (n²⁰_D 1.492) serves as a quick quality indicator, while Karl Fischer titration ensures water content remains below 50 ppm – critical specifications for electrochemical applications where moisture sensitivity is a key concern.

Market analysts project steady growth for branched alkylbenzenes like (1-ETHYL-1-METHYLPROPYL)BENZENE, with a 5.2% CAGR through 2030 driven by specialty chemical demand. This outlook reflects frequent searches for "alkylbenzene market trends" across business intelligence platforms, highlighting the compound's commercial relevance beyond its chemical properties.